Cas no 136315-05-4 (Heptanoic acid, 2-hydroxy-, propyl ester)
136315-05-4 structure
Product Name:Heptanoic acid, 2-hydroxy-, propyl ester
CAS No:136315-05-4
MF:C10H20O3
MW:188.264003753662
CID:1239382
Update Time:2024-08-03
Heptanoic acid, 2-hydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 2-hydroxy-, propyl ester
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- Inchi: 1S/C10H20O3/c1-3-5-6-7-9(11)10(12)13-8-4-2/h9,11H,3-8H2,1-2H3
- InChI Key: ZSLRFRIAGZGSFS-UHFFFAOYSA-N
- SMILES: C(OCCC)(=O)C(O)CCCCC
Computed Properties
- Exact Mass: 188.1413
Experimental Properties
- Density: 0.965±0.06 g/cm3(Predicted)
- Boiling Point: 234.5±8.0 °C(Predicted)
- PSA: 46.53
- pka: 13.20±0.20(Predicted)
Heptanoic acid, 2-hydroxy-, propyl ester Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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